Cas no 1515147-36-0 ((3,4-Dimethoxy-benzyl)-thiazol-2-yl-amine)

• Product Name: (3,4-Dimethoxy-benzyl)-thiazol-2-yl-amine
• CAS No: 1515147-36-0
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 2295611
• PubChem ID: 592210
• Update Time: 2025-04-21

(3,4-Dimethoxy-benzyl)-thiazol-2-yl-amine Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethoxy-benzyl)-thiazol-2-yl-amine
• Oprea1_502464
• N-[(3,4-dimethoxyphenyl)methyl]-1,3-thiazol-2-amine
• N-(3,4-DIMETHOXYBENZYL)-N-(1,3-THIAZOL-2-YL)AMINE
• N-(3,4-Dimethoxybenzyl)thiazol-2-amine
• SMR000517948
• Thiazol-2-amine, N-(3,4-dimethoxybenzyl)-
• HMS2843K19
• 1515147-36-0
• HMS1684A12
• AKOS000591072
• CHEMBL1369581
• N-(3,4-Dimethoxybenzyl)-1,3-thiazol-2-amine #
• CCG-115502
• Oprea1_582501
• PBUOVTFGZAHTAW-UHFFFAOYSA-N
• MLS001210660

• Inchi： 1S/C12H14N2O2S/c1-15-10-4-3-9(7-11(10)16-2)8-14-12-13-5-6-17-12/h3-7H,8H2,1-2H3,(H,13,14)
• InChI Key： PBUOVTFGZAHTAW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 250.07759887Da
• Monoisotopic Mass: 250.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 394.7±52.0 °C at 760 mmHg
• Flash Point: 192.5±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3,4-Dimethoxy-benzyl)-thiazol-2-yl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)